Cas no 30389-17-4 (But-3-yn-2-amine)

• Product Name: But-3-yn-2-amine
• CAS No: 30389-17-4
• MF: C₄H₇N
• MW: 69.1050808429718
• MDL: MFCD06658392
• CID: 304407
• PubChem ID: 10290734
• Update Time: 2025-07-26

But-3-yn-2-amine Chemical and Physical Properties

Names and Identifiers

• But-3-yn-2-amine
• 1-Methyl-prop-2-ynylamine
• 1-METHYL-PROP-2-YNYLAMINE HYDROCHLORIDE
• 3-Butyn-2-amine
• 3-Butyn-2-amine(9CI)
• But-3-yn-2-amine hydrochloride
• (+-)-1-Methyl-prop-2-inylamin
• 1-methyl-2-propynylamine
• 2-amino-3-butyne
• 3-amino-1-butyne
• N-methylpropargyl amine
• 1-methyl-prop-2-ynylamine, AldrichCPR
• EN300-84650
• DTXSID30437800
• 2-Aminobutin
• AB10370
• SB37588
• 30389-17-4
• ZZRMYOZQUCUWFT-UHFFFAOYSA-N
• A820351
• FT-0664173
• SB37585
• BB 0260333
• F8880-5914
• MFCD06658392
• SB36480
• FT-0692093
• 3-Butyn-2-amine (9CI)
• AKOS006237621
• DB-068279
• (S)-1-Methyl-prop-2-ynylamine

• MDL： MFCD06658392
• Inchi： 1S/C4H7N/c1-3-4(2)5/h1,4H,5H2,2H3
• InChI Key： ZZRMYOZQUCUWFT-UHFFFAOYSA-N
• SMILES： NC(C#C)C

Computed Properties

• Exact Mass: 69.05780
• Monoisotopic Mass: 69.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 57.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 0.66710

But-3-yn-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)